7,7-Diphenylbicyclo[3.2.0]heptan-6-one
![7,7-Diphenylbicyclo[3.2.0]heptan-6-one](/img/no-structure.svg)
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7,7-Diphenylbicyclo[3.2.0]heptan-6-one is an organic compound characterized by its unique bicyclic structure, which consists of a bicyclo[3.2.0] framework with two phenyl groups attached at the 7-position and a ketone functional group at the 6-position. Its molecular formula is C₁₈H₁₈O, and it has a molecular weight of approximately 262.35 g/mol. The compound is known for its distinct physical properties, including a boiling point of 403.9°C and a density of 1.148 g/cm³ .
While specific biological activity data for 7,7-diphenylbicyclo[3.2.0]heptan-6-one is limited, compounds with similar bicyclic structures often exhibit notable pharmacological properties. Research indicates that bicyclic ketones can have applications in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors.
This compound has potential applications in various fields:
- Medicinal Chemistry: Due to its structural features, it may serve as a scaffold for developing new pharmaceuticals.
- Material Science: Its unique properties could be explored in creating advanced materials or polymers.
- Chemical Research: It serves as a model compound for studying reaction mechanisms involving bicyclic structures.
Several compounds share structural similarities with 7,7-diphenylbicyclo[3.2.0]heptan-6-one:
| Compound Name | Structure Type | Unique Features |
|---|---|---|
| Bicyclo[3.2.0]heptan-6-one | Bicyclic Ketone | Lacks phenyl substituents |
| 1,1-Diphenylcyclopropanone | Cyclopropane Derivative | Smaller ring size; different reactivity |
| 1-Acetyl-7-phenylnorbornane | Norbornane Derivative | Contains an acetyl group; different stereochemistry |
These compounds differ primarily in their substituents and ring sizes but share the bicyclic framework that characterizes their reactivity and potential applications.
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